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Compound of Interest

Compound Name: Trimethylolpropane diallyl ether

Cat. No.: B1266098

An In-depth Technical Guide on Trimethylolpropane Diallyl Ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of
trimethylolpropane diallyl ether (TMPDE), a versatile chemical compound with applications
in various fields of chemical synthesis.

Core Properties

Trimethylolpropane diallyl ether is an organic compound that is notable for its use as a
crosslinking agent and a reactive diluent in the formulation of polymers, coatings, and
adhesives.[1] Its chemical structure features a central trimethylolpropane core with two allyl
ether functional groups.[1]

Physicochemical Data

A summary of the key quantitative data for trimethylolpropane diallyl ether is presented
below for easy reference and comparison.
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Property Value Source
Molecular Formula C12H2203 [1112113114]
Molecular Weight 214.30 g/mol [2][5]
Alternate Molecular Weight 214.31 g/mol [3]
Alternate Molecular Weight 214.3 g/mol [41[6]
CAS Number 682-09-7 [2][4]1[5]
Appearance Colorless to pale yellow liquid [1]
Density 0.955 g/mL at 25 °C [4]

Boiling Point 135 °C at 13 mmHg [4][6]
Refractive Index n20/D 1.458 [41[6]

Experimental Protocols

The determination of the physicochemical properties of trimethylolpropane diallyl ether
involves standard analytical techniques. While specific experimental protocols for the cited data
are not detailed in the provided search results, the following outlines the general methodologies
employed for such characterizations.

Determination of Molecular Weight and Formula:

e Mass Spectrometry (MS): High-resolution mass spectrometry is a primary technique used to
determine the accurate mass of a molecule. From the accurate mass, the elemental
composition and thus the molecular formula can be deduced.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to elucidate the chemical structure of the molecule. The integration of proton signals in *H
NMR can help confirm the ratio of different types of protons, consistent with the proposed
formula.

o Elemental Analysis: This technique directly measures the percentage composition of
elements (carbon, hydrogen, oxygen) in a sample, which is then used to derive the empirical
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and molecular formulas.

Logical Relationships and Structure

The structural formula of trimethylolpropane diallyl ether dictates its chemical reactivity and
physical properties. The presence of the allyl groups provides sites for polymerization and
crosslinking reactions, while the hydroxyl group can participate in other chemical

transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266098#trimethylolpropane-diallyl-ether-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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